Cas no 1805376-13-9 (Ethyl 3-cyano-4-(difluoromethyl)-2-hydroxypyridine-5-carboxylate)

• Product Name: Ethyl 3-cyano-4-(difluoromethyl)-2-hydroxypyridine-5-carboxylate
• CAS No: 1805376-13-9
• MF: C₁₀H₈F₂N₂O₃
• MW: 242.178929328918
• CID: 4874136
• Update Time: 2025-06-14

Ethyl 3-cyano-4-(difluoromethyl)-2-hydroxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4-(difluoromethyl)-2-hydroxypyridine-5-carboxylate

• Inchi： 1S/C10H8F2N2O3/c1-2-17-10(16)6-4-14-9(15)5(3-13)7(6)8(11)12/h4,8H,2H2,1H3,(H,14,15)
• InChI Key： DIUHWKZDXYDZJD-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(NC=C1C(=O)OCC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 471
• XLogP3: 0.2
• Topological Polar Surface Area: 79.2

Additional information on Ethyl 3-cyano-4-(difluoromethyl)-2-hydroxypyridine-5-carboxylate

Recent Advances in the Study of Ethyl 3-cyano-4-(difluoromethyl)-2-hydroxypyridine-5-carboxylate (CAS: 1805376-13-9)

Ethyl 3-cyano-4-(difluoromethyl)-2-hydroxypyridine-5-carboxylate (CAS: 1805376-13-9) is a novel pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoromethyl and cyano functional groups, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its pharmacological properties.

The synthesis of Ethyl 3-cyano-4-(difluoromethyl)-2-hydroxypyridine-5-carboxylate involves a multi-step process that includes the condensation of ethyl cyanoacetate with difluoromethyl-containing precursors, followed by cyclization and hydroxylation. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluation. Researchers have also developed scalable protocols to facilitate its production for preclinical studies.

In terms of biological activity, Ethyl 3-cyano-4-(difluoromethyl)-2-hydroxypyridine-5-carboxylate has demonstrated potent inhibitory effects against a range of bacterial and fungal pathogens. Its mechanism of action appears to involve the disruption of microbial cell wall synthesis and interference with key enzymatic pathways. Additionally, preliminary studies have indicated that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as a chemotherapeutic agent. The difluoromethyl group is believed to enhance its bioavailability and metabolic stability, contributing to its efficacy.

Recent in vitro and in vivo studies have further explored the pharmacokinetic and pharmacodynamic properties of Ethyl 3-cyano-4-(difluoromethyl)-2-hydroxypyridine-5-carboxylate. These studies have revealed favorable absorption and distribution profiles, with minimal off-target effects. The compound's ability to cross the blood-brain barrier has also been investigated, opening up possibilities for its use in treating central nervous system disorders. However, further research is needed to fully understand its safety profile and potential side effects.

The structural versatility of Ethyl 3-cyano-4-(difluoromethyl)-2-hydroxypyridine-5-carboxylate has prompted researchers to explore its derivatives and analogs. By modifying the pyridine core or the ester moiety, scientists aim to enhance its biological activity and reduce toxicity. Computational modeling and structure-activity relationship (SAR) studies have been employed to guide these modifications, leading to the identification of several promising candidates for further development.

In conclusion, Ethyl 3-cyano-4-(difluoromethyl)-2-hydroxypyridine-5-carboxylate (CAS: 1805376-13-9) represents a promising scaffold for the development of new therapeutic agents. Its unique chemical structure and broad-spectrum biological activity make it a valuable candidate for further investigation. Ongoing research efforts are expected to provide deeper insights into its mechanisms of action and potential clinical applications, paving the way for its eventual translation into drug development pipelines.